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Compound of Interest

Compound Name:
6-(3-Chloro-5-

fluorophenyl)picolinic acid

CAS No.: 1261932-98-2

Cat. No.: B582194

Get Quote

Executive Summary
Compound Identity: 6-(3-Chloro-5-fluorophenyl)picolinic acid CAS Registry Number:

1261932-98-2 Molecular Class: 6-Aryl-2-picolinate (Synthetic Auxin)[1]

6-(3-Chloro-5-fluorophenyl)picolinic acid is a specialized heterocyclic building block and a

bioactive scaffold belonging to the arylpicolinate class of synthetic auxin herbicides.

Structurally, it consists of a pyridine-2-carboxylic acid core substituted at the 6-position with a

meta-substituted phenyl ring. This specific substitution pattern (3-chloro-5-fluoro) modulates

lipophilicity and metabolic stability, making it a critical intermediate in the discovery of next-

generation agrochemicals and potential metallo-enzyme inhibitors.

This guide details the physicochemical profile, validated synthetic pathways, and chemical

reactivity of this compound, designed for researchers in medicinal chemistry and agrochemical

discovery.

Physicochemical Profile
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The following data aggregates calculated and experimental parameters essential for

formulation and synthesis planning.

Property Value / Description Context

Molecular Formula C₁₂H₇ClFNO₂ Carbon-rich heteroaromatic

Molecular Weight 251.64 g/mol
Fragment-like, suitable for

optimization

Physical State
Solid (White to off-white

powder)

High melting point due to

zwitterionic character

Solubility
DMSO (>10 mg/mL),

Methanol; Low in Water

Acidic form has low aq.[2]

solubility; salts are soluble

pKa (Calculated) ~3.5 – 4.2 (Carboxylic Acid)

Typical for picolinic acids;

exists as anion at physiological

pH

LogP (Predicted) 2.5 – 2.8
Moderate lipophilicity;

membrane permeable

H-Bond Donors 1 (COOH) relevant for receptor binding

H-Bond Acceptors 4 (N, O, F, Cl)
N-atom in pyridine is a weak

base

Synthetic Architecture
Retrosynthetic Analysis
The most robust disconnection for 6-aryl picolinates is at the C6–C1' biaryl bond. This suggests

a transition-metal-catalyzed cross-coupling between a 6-halopicolinate and an appropriately

substituted aryl boronic acid.

Validated Synthesis: Suzuki-Miyaura Coupling
The preferred route utilizes Suzuki-Miyaura cross-coupling due to its tolerance of the carboxylic

acid moiety (often protected as an ester) and high yields.
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Protocol:

Starting Materials: Methyl 6-chloropicolinate (Electrophile) and (3-Chloro-5-

fluorophenyl)boronic acid (Nucleophile).

Catalyst System: Pd(dppf)Cl₂ or Pd(PPh₃)₄ (3-5 mol%).

Base: Potassium carbonate (K₂CO₃) or Cesium fluoride (CsF).

Solvent: 1,4-Dioxane/Water (4:1) or DME/Water.

Conditions: Reflux (90–100°C) for 4–12 hours under inert atmosphere (N₂/Ar).

Hydrolysis: Subsequent saponification of the methyl ester using LiOH in THF/H₂O yields the

free acid.

Synthetic Workflow Diagram
The following diagram visualizes the logical flow from raw materials to the isolated free acid.
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Caption: Step-wise synthesis via Suzuki-Miyaura coupling followed by ester hydrolysis.

Chemical Reactivity & Derivatization
Understanding the reactivity profile is crucial for downstream modification, particularly for

prodrug or pro-herbicide design.

Carboxylic Acid Transformations
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The C2-carboxylic acid is the primary handle for derivatization.

Esterification: Reaction with alcohols (e.g., benzyl alcohol, methanol) under acid catalysis or

using coupling agents (EDC/NHS) yields esters. In agrochemistry, bulky esters (e.g., benzyl,

heptyl) are often used to improve cuticle penetration.

Amidation: Conversion to amides via acid chloride generation (SOCl₂) or direct coupling.

Pyridine Ring Electronics
The pyridine ring is electron-deficient, making it susceptible to nucleophilic attack, although the

6-aryl substitution provides steric shielding.

N-Oxidation: Treatment with m-CPBA can yield the N-oxide, a transformation often used to

alter metabolic stability or solubility profiles.

Metal Chelation: The picolinic acid motif (N atom adjacent to COOH) is a classic bidentate

ligand. It readily chelates divalent metals (Cu²⁺, Zn²⁺, Fe²⁺). Note: This property can interfere

with metal-dependent assays.

Biological Mechanism & Context[4][5]
This molecule acts as a structural mimic of Indole-3-acetic acid (IAA), the natural plant auxin

hormone.[3]

Mode of Action (Auxinic Herbicide)
As a 6-aryl picolinate, this compound functions by binding to the TIR1/AFB family of auxin

receptor proteins.

Binding: The molecule enters the plant cell nucleus and binds to the TIR1/AFB receptor

pocket.

Complex Formation: This binding facilitates the recruitment of Aux/IAA repressor proteins.

Degradation: The SCF-TIR1 complex ubiquitinates the Aux/IAA repressors, marking them for

degradation by the 26S proteasome.
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Gene Activation: Degradation of repressors releases Auxin Response Factors (ARFs),

leading to uncontrolled gene expression, chaotic growth, and plant death.

Signaling Pathway Diagram
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Caption: Mechanism of Action showing the activation of auxin response pathways via

TIR1/AFB5 binding.

Safety & Handling Protocols
Hazard Classification: Irritant (Skin/Eye/Respiratory). Handling:
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PPE: Wear nitrile gloves, safety goggles, and a lab coat. Handle in a fume hood to avoid

inhalation of dust.

Storage: Store at -20°C (long term) or 2-8°C (short term) in a tightly sealed container. Protect

from moisture.

Spill Response: Sweep up solid spills without creating dust. Clean the area with a detergent

solution (the compound is soluble in basic aqueous solutions).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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